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Compound of Interest

Compound Name: 4-(Diethoxymethyl)benzaldehyde

Cat. No.: B1630343

Essential Safety and Handling Guide for 4-
(Diethoxymethyl)benzaldehyde

This guide provides crucial safety and logistical information for the handling of 4-
(Diethoxymethyl)benzaldehyde (CAS No. 81172-89-6) for researchers, scientists, and
professionals in drug development. The following procedures are compiled to ensure the safe
handling, storage, and disposal of this chemical in a laboratory setting.

Hazard Identification and Classification

4-(Diethoxymethyl)benzaldehyde is classified as a hazardous substance. It is known to
cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is
harmful if swallowed or inhaled.[4][6]

GHS Hazard Statements:

H315: Causes skin irritation[1][2][3][5]

H319: Causes serious eye irritation[1][2][3][5]

H335: May cause respiratory irritation[1][2][3]

H302: Harmful if swallowed[4]

H332: Harmful if inhaled[4]
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Quantitative Data Summary

The following table summarizes key quantitative data for 4-(Diethoxymethyl)benzaldehyde.

Property Value Reference
Molecular Formula C12H1603 [1112116171
Molecular Weight 208.25 g/mol [21[7]
CAS Number 81172-89-6 [1][2][3][6]
Appearance C.:Ieér colorless to light yellow 6]

liquid
Density 1.047 g/mL at 25 °C [1][8]
Refractive Index n20/D 1.506 [8]
Boiling Point 89-93 °C at 7 mmHg [8]
Flash Point >230 °F (>110 °C) [8]
Storage Class Combustible liquids

Occupational exposure limits (e.g., PEL, TLV) have not been established for this substance.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of 4-(Diethoxymethyl)benzaldehyde.

Preparation and Engineering Controls

e Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified
chemical fume hood to minimize inhalation of vapors.[1][3][9]

o Emergency Equipment: Ensure that an emergency eyewash station and a safety shower are
readily accessible and in good working order.[9][10]

o Spill Kit: Have a chemical spill kit available in the immediate work area. The kit should
contain inert absorbent materials like vermiculite or sand.[9][10]
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» Review Documentation: Before beginning work, thoroughly review this safety guide and the
manufacturer's Safety Data Sheet (SDS).[9]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when working with this chemical to
mitigate risks.[9]

Specifications and
PPE Category Item .
Rationale

Chemical splash goggles or a To protect against potential
Eye and Face Protection face shield worn over safety splashes that can cause

glasses. serious eye irritation.[3][9][10]

Nitrile, neoprene, or butyl
rubber gloves are suitable.

Hand Protection Chemical-resistant gloves. Inspect gloves for any signs of
degradation or puncture before
each use.[3][9]

_ Should be fully buttoned to
) Laboratory coat or a chemical- ) )
Body Protection ] prevent skin contact which
resistant apron. o
may cause irritation.[3][9]

Required if ventilation is

inadequate or if there is a risk

Respiratory Protection NIOSH-approved respirator. ] ) )
of inhaling vapors, especially
during a spill.[9][10]
To protect feet from potential
Footwear Closed-toe shoes.

spills.[10]

Chemical Handling

» Avoid Contact: Avoid all personal contact, including inhalation of vapors and contact with skin
and eyes.[1][9]
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o Container Handling: Use compatible labware (e.g., glass, Teflon®) to prevent degradation of
the container. Keep containers tightly closed when not in use to prevent the release of
vapors.[1][5][10]

o Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn. Do not eat, drink, or smoke in the work area.[9][11]

Storage

e Location: Store in a cool, dry, and well-ventilated place away from heat and incompatible
substances.[1][5][6]

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3][5] Some
sources recommend storing under an inert gas as the material may be air-sensitive.[5][6]

o Labeling: Ensure all containers are clearly and accurately labeled.

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[L1(3][71[12]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[3][4][7][12]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[3][4]
[71[12]

Ingestion

Do not induce vomiting. If the person is
conscious, rinse their mouth with water. Never
give anything by mouth to an unconscious
person. Seek immediate medical attention.[4][7]
[11]

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

o Spill Cleanup:

o Evacuate: Immediately alert others and evacuate the area.

o Ventilate: Ensure the area is well-ventilated.

o Don PPE: Put on the appropriate personal protective equipment, including respiratory

protection.[9]
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o Contain: For a liquid spill, contain it with an inert absorbent material such as sand or
vermiculite. Do not use combustible materials like paper towels.[10]

o Collect: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste.[1][10]

o Waste Disposal:
o Dispose of waste material in accordance with local, state, and federal regulations.[5]
o Leave chemicals in their original containers if possible and do not mix with other waste.[5]

o Empty containers must be thoroughly rinsed, with the first rinse collected as hazardous
waste.[13] For highly toxic chemicals, the first three rinses should be collected.[13]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 4-
(Diethoxymethyl)benzaldehyde, from preparation to disposal.
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Caption: Workflow for safe handling of 4-(Diethoxymethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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